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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618378 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides critical, immediate safety and logistical information for the handling of

TM5275 sodium, a compound identified as harmful if swallowed and very toxic to aquatic life.

Adherence to these operational and disposal plans is essential for ensuring personnel safety

and environmental protection.

Hazard and Exposure Summary
TM5275 sodium is classified under the Globally Harmonized System (GHS) with the following

primary hazards. While specific quantitative toxicity values are not publicly available, the

classifications necessitate stringent safety measures.

Hazard Classification GHS Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.
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Due to the hazardous nature of TM5275 sodium, a multi-layered approach to personal

protection and engineering controls is mandatory.

Control Type Specific Recommendations

Engineering Controls

- Fume Hood: All handling of TM5275 sodium

powder and preparation of solutions must be

conducted in a certified chemical fume hood to

minimize inhalation exposure. - Safety Shower

& Eyewash Station: An operational and easily

accessible safety shower and eyewash station

are required in the immediate vicinity of the

handling area.

Eye and Face Protection

- Safety Goggles: Chemical splash goggles are

mandatory to protect against accidental

splashes. - Face Shield: A face shield should be

worn in conjunction with goggles when there is a

significant risk of splashing, such as when

handling larger quantities or during vigorous

mixing.

Skin Protection

- Gloves: Chemical-resistant gloves are

required. Based on the chemical structure

(chlorinated and nitrogenous organic

compound), Nitrile or Neoprene gloves are

recommended. Always inspect gloves for

integrity before use and change them

immediately if contaminated. - Lab Coat: A full-

length laboratory coat must be worn and fully

buttoned to protect skin and personal clothing.

Respiratory Protection

- Respirator: If there is a potential for aerosol

generation that cannot be controlled by a fume

hood, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.
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Operational Plan: Safe Handling and Solution
Preparation
Materials:

TM5275 sodium powder

Dimethyl sulfoxide (DMSO), anhydrous

Appropriate co-solvents (e.g., PEG300, Tween-80, saline, corn oil, as per experimental

requirements)

Sterile, amber glass vials or other light-protected containers

Calibrated balance

Vortex mixer and/or sonicator

Chemical-resistant spatulas and weighing paper

Pipettes and sterile, disposable tips

Protocol for Preparing a Stock Solution in DMSO:

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Weighing: Tare a sterile, amber glass vial on a calibrated balance. Carefully weigh the

desired amount of TM5275 sodium powder onto weighing paper and transfer it to the vial.

Dissolution: In the fume hood, add the calculated volume of anhydrous DMSO to the vial.

TM5275 sodium is soluble in DMSO.

Mixing: Tightly cap the vial and mix using a vortex mixer. If necessary, brief sonication in a

water bath can be used to aid dissolution. Visually inspect to ensure the solution is clear and

free of particulates.

Labeling: Clearly label the vial with the chemical name (TM5275 sodium), concentration,

solvent (DMSO), date of preparation, and your initials.
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Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C for long-term

storage, protected from light and moisture.

Disposal Plan: Managing TM5275 Sodium Waste
The high aquatic toxicity of TM5275 sodium necessitates a rigorous waste management plan

to prevent environmental release.

Waste Stream Disposal Procedure

Solid TM5275 Sodium Waste

- Collect all unused TM5275 sodium powder and

any contaminated weighing paper or other

solids in a clearly labeled hazardous waste

container. - The container should be sealed and

stored in a designated satellite accumulation

area.

Liquid Waste (DMSO solutions)

- DO NOT dispose of down the drain. - Collect

all unused TM5275 sodium solutions and

contaminated solvents in a designated, leak-

proof hazardous waste container for organic

solvents. - The container must be clearly labeled

with "Hazardous Waste," the chemical

constituents (TM5275 sodium, DMSO), and the

approximate concentrations.

Contaminated Labware and PPE

- Disposable Items: All contaminated disposable

items (e.g., pipette tips, gloves, bench paper)

must be placed in a designated hazardous

waste bag within the fume hood. - Reusable

Glassware: Reusable glassware should be

decontaminated by rinsing with a suitable

organic solvent (e.g., ethanol or acetone) to

remove TM5275 sodium residue. The rinsate

must be collected as hazardous waste. After the

initial rinse, glassware can be washed with

laboratory detergent and water.
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Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

- Immediately flush the affected area with

copious amounts of water for at least 15

minutes. - Remove contaminated clothing while

under the safety shower. - Seek immediate

medical attention.

Eye Contact

- Immediately flush eyes with a gentle stream of

water from an eyewash station for at least 15

minutes, holding the eyelids open. - Seek

immediate medical attention.

Inhalation

- Move the affected person to fresh air

immediately. - If breathing is difficult, administer

oxygen. If breathing has stopped, perform

artificial respiration. - Seek immediate medical

attention.

Ingestion

- DO NOT induce vomiting. - If the person is

conscious, rinse their mouth with water. - Seek

immediate medical attention.

Spill

- Small Spill (in fume hood): Absorb the spill with

an inert, non-combustible absorbent material

(e.g., vermiculite, sand). Collect the absorbed

material in a sealed, labeled hazardous waste

container. Decontaminate the area with a

suitable solvent, collecting the cleaning

materials as hazardous waste. - Large Spill (or

any spill outside of a fume hood): Evacuate the

immediate area. Alert others and your

supervisor. Contact your institution's

Environmental Health and Safety (EHS)

department for cleanup.
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Visual Workflow for Safe Handling of TM5275
Sodium

Workflow for Safe Handling of TM5275 Sodium
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Spill Response Exposure Response
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of TM5275 sodium.

To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for TM5275 Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618378#personal-protective-equipment-for-
handling-tm5275-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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